Cas no 1780262-93-2 (4-(p-Tolyl)pyrrolidin-3-amine)

• Product Name: 4-(p-Tolyl)pyrrolidin-3-amine
• CAS No: 1780262-93-2
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5045011
• Update Time: 2025-07-02

4-(p-Tolyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(p-tolyl)pyrrolidin-3-amine
• 4-(4-Methylphenyl)pyrrolidin-3-amine
• 4-(p-Tolyl)pyrrolidin-3-amine

• Inchi： 1S/C11H16N2/c1-8-2-4-9(5-3-8)10-6-13-7-11(10)12/h2-5,10-11,13H,6-7,12H2,1H3
• InChI Key： GZSKCZZWYMDVGL-UHFFFAOYSA-N
• SMILES： N1CC(C(C2C=CC(C)=CC=2)C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 0.8
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(p-Tolyl)pyrrolidin-3-amine

Professional Introduction to 4-(p-Tolyl)pyrrolidin-3-amine (CAS No. 1780262-93-2)

4-(p-Tolyl)pyrrolidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1780262-93-2, is a significant compound in the field of pharmaceutical chemistry and drug development. This heterocyclic amine features a pyrrolidine core substituted with a para-tolyl group, making it a versatile intermediate in the synthesis of various bioactive molecules. The compound's unique structural properties have garnered attention from researchers exploring novel therapeutic agents, particularly in the realms of immunomodulation and central nervous system (CNS) disorders.

The< strong>p-Tolyl substituent in 4-(p-Tolyl)pyrrolidin-3-amine imparts specific electronic and steric characteristics that influence its reactivity and interactions with biological targets. This feature has been exploited in the design of molecules targeting neurological conditions, where precise modulation of amine functionality is crucial for efficacy and selectivity. Recent studies have highlighted the compound's potential as a scaffold for developing drugs that interact with neurotransmitter receptors, offering promising avenues for treating disorders such as depression, anxiety, and neurodegenerative diseases.

In the context of modern drug discovery, 4-(p-Tolyl)pyrrolidin-3-amine has been integrated into high-throughput screening (HTS) campaigns to identify lead compounds with enhanced pharmacological profiles. The pyrrolidine ring is a common motif in pharmacophores due to its ability to mimic natural amino acid residues and facilitate binding to protein targets. The< strong>CAS No. 1780262-93-2 designation ensures unambiguous identification, which is critical for regulatory compliance and reproducibility in scientific research.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries containing 4-(p-Tolyl)pyrrolidin-3-amine derivatives, accelerating the identification of promising candidates for further optimization. These computational approaches leverage machine learning algorithms to predict binding affinities and pharmacokinetic properties, streamlining the drug development pipeline. The compound's structural flexibility allows for modifications that can enhance solubility, metabolic stability, and target engagement, making it an attractive candidate for medicinal chemists.

One of the most compelling applications of 4-(p-Tolyl)pyrrolidin-3-amine lies in its role as a precursor for biologically active molecules targeting immune pathways. Pyrrolidine-based compounds have shown promise in modulating immune responses without triggering off-target effects, which is a significant advantage over traditional immunosuppressants. Researchers are exploring its potential in treating autoimmune diseases and inflammatory conditions by selectively inhibiting key enzymes and signaling pathways.

The synthesis of 4-(p-Tolyl)pyrrolidin-3-amine involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques not only improve efficiency but also allow for the introduction of diverse functional groups, enabling fine-tuning of pharmacological properties.

In clinical research, 4-(p-Tolyl)pyrrolidin-3-amine derivatives are being evaluated for their potential therapeutic benefits in oncology. The compound's ability to interfere with cancer cell proliferation and survival pathways makes it a valuable asset in developing targeted therapies. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth while minimizing toxicity to healthy cells, suggesting its suitability for further clinical investigation.

The growing interest in 4-(p-Tolyl)pyrrolidin-3-amine is also driven by its compatibility with modern drug delivery systems. Nanotechnology-based formulations have been explored to enhance bioavailability and tissue penetration, ensuring optimal therapeutic concentrations at target sites. These innovations are particularly relevant for CNS drugs, where blood-brain barrier penetration remains a significant challenge.

From an industrial perspective, the demand for high-purity 4-(p-Tolyl)pyrrolidin-3-amine has led to advancements in manufacturing processes that ensure consistency and scalability. Continuous flow chemistry has emerged as a powerful tool for producing complex molecules efficiently, reducing costs and environmental impact. Such developments underscore the compound's importance in both academic research and commercial drug development.

The future prospects of 4-(p-Tolyl)pyrrolidin-3-amine are further illuminated by its potential applications in personalized medicine. By integrating genetic data with computational modeling, researchers can predict individual patient responses to drugs derived from this scaffold, paving the way for tailored therapeutic strategies. This approach aligns with broader trends in precision healthcare, where patient-specific factors guide treatment decisions.

In summary, 4-(p-Tolyl)pyrrolidin-3-amine (CAS No. 1780262-93-2) represents a cornerstone in contemporary pharmaceutical research due to its structural versatility and broad range of applications. From modulating immune responses to addressing neurological disorders and cancer treatment, this compound continues to inspire innovation across multiple disciplines. As scientific understanding evolves and new technologies emerge, the therapeutic potential of< strong>4-(p-Tolyl)pyrrolidin-3-amine is poised to expand even further.